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Compound of Interest

Compound Name: 2-Fluoro-5-nitroaniline

Cat. No.: B1294389 Get Quote

An In-depth Technical Guide to 2-Fluoro-5-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-5-nitroaniline, a key

chemical intermediate. It covers its chemical identity, physical and spectroscopic properties,

synthesis protocols, and applications, with a focus on its role in pharmaceutical development.

Chemical Identity and Structure
2-Fluoro-5-nitroaniline is an aromatic organic compound with the chemical formula

C₆H₅FN₂O₂.[1][2] Its structure consists of a benzene ring substituted with a fluorine atom, a

nitro group, and an amino group.

CAS Number: 369-36-8[1][2][3]

IUPAC Name: 2-fluoro-5-nitroaniline[3][4]

Synonyms: 1-Amino-2-fluoro-5-nitrobenzene, Benzenamine, 2-fluoro-5-nitro-[2]

The molecular structure is essentially planar, with a slight dihedral angle between the nitro

group and the benzene ring.[5] An intramolecular hydrogen bond is observed between the

amino group and the fluorine atom.[5]

Molecular Structure:
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Caption: Chemical structure of 2-Fluoro-5-nitroaniline.

Physicochemical and Spectroscopic Properties
A summary of the key properties of 2-Fluoro-5-nitroaniline is presented in the tables below.

Table 1: Chemical Identifiers and Physical Properties
Property Value Reference

Molecular Formula C₆H₅FN₂O₂ [1][3][4]

Molecular Weight 156.11 g/mol [3][6]

Appearance

White to amber, ochre to light

brown crystalline powder or

chunks.

[4][6]

Melting Point 97-100 °C (lit.) [6]

Purity ≥98% [6][7]

InChI Key
KJVBJICWGQIMOZ-

UHFFFAOYSA-N
[3][4]

SMILES String
Nc1cc(ccc1F)--INVALID-LINK--

=O
[4]

Flash Point 91 °C (195.8 °F) - closed cup

Table 2: Spectroscopic Data
Spectrum Type Data Availability Reference

¹H NMR Available [8]

¹³C NMR Available [8]

Infrared (IR) Available [2][8]

Mass Spectrometry (MS) Available (Electron Ionization) [2][9]

Raman Available [3][10]
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Table 3: Crystallographic Data
Parameter Value Reference

Crystal System Monoclinic [5]

Space Group P2₁/n [5]

Cell Dimensions
a = 12.1967 Å, b = 3.7559 Å, c

= 14.4539 Å
[5]

Cell Angles α = 90°, β = 102.143°, γ = 90° [5]

Experimental Protocols: Synthesis
2-Fluoro-5-nitroaniline is an important intermediate in organic synthesis.[11] Several methods

for its preparation have been reported, primarily involving the selective reduction of 2,4-

dinitrofluorobenzene.

Method 1: Selective Reduction using Iron
A common and effective method involves the selective reduction of the nitro group at the 2-

position of 2,4-dinitrofluorobenzene using iron powder in the presence of an acid, such as

acetic acid or hydrochloric acid.[12]

Reaction Scheme:

2,4-Dinitrofluorobenzene

2-Fluoro-5-nitroaniline

Selective Reduction

Iron (Fe) powder
Acid (e.g., Acetic Acid)

Click to download full resolution via product page

Caption: Synthesis of 2-Fluoro-5-nitroaniline via selective reduction.

Detailed Protocol:
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Reaction Setup: To a suitable reaction vessel, add 2,4-dinitrofluorobenzene.

Reagent Addition: Introduce iron powder (reduced or electrolytic iron is preferred) and an

acid (e.g., acetic acid or hydrochloric acid).[12] The molar ratio of iron to 2,4-

dinitrofluorobenzene is typically between 2.5 and 4.[12]

Reaction Conditions: The reaction is carried out to selectively reduce the nitro group at the 2-

position.

Work-up and Purification: After the reaction is complete, the mixture undergoes post-

treatment procedures such as concentration and extraction to isolate the crude product.[12]

Further purification can be achieved by chromatography, distillation, or recrystallization to

yield pure 2-Fluoro-5-nitroaniline.[12]

Method 2: Catalytic Hydrogenation
Another reported synthesis route involves the catalytic hydrogenation of 2,4-

dinitrofluorobenzene using a palladium-carbon (Pd/C) catalyst.[13]

Detailed Protocol:

Reaction Setup: In a Parr hydrogenation unit, combine 2,4-dinitrofluorobenzene, 5%

palladium-on-carbon catalyst, glacial acetic acid, and anhydrous ethanol.[13]

Reaction Conditions: Maintain the reaction mixture temperature at 20-25°C under a

hydrogen pressure of 370 psi for approximately 2.5 hours.[13]

Work-up: After the reaction, extract the product with dichloromethane and dry the organic

phases over anhydrous magnesium sulfate.[13]

Purification: Remove the solvent under reduced pressure. The resulting residue is first

filtered through a silica gel pad and then further purified by column chromatography using a

dichloromethane:heptane (80:20, v/v) eluent to obtain the final product.[13]

Experimental Workflow
The general workflow for the synthesis and purification of 2-Fluoro-5-nitroaniline is illustrated

below.
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Caption: General experimental workflow for synthesis and purification.
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2-Fluoro-5-nitroaniline is a valuable building block and intermediate in the synthesis of

various organic molecules.[6][13]

Pharmaceutical Intermediate: It is widely used as an intermediate in the synthesis of

pharmaceuticals.[6][14] While specific drug development pathways involving this exact

molecule are proprietary, related structures like 5-Fluoro-2-nitroaniline are crucial in

synthesizing anti-cancer agents.[14] For instance, the related compound 4-Fluoro-2-

Methoxy-5-nitroaniline is a key intermediate in the synthesis of Mereletinib, a potent inhibitor

of the BRAFV600E kinase for cancer treatment.[15][16]

Agrochemicals: This compound serves as a starting material for the production of various

herbicides, including tetrahydrophthalimides, hydantoins, and urazoles.[12]

Dyes and Pigments: It can be utilized in the synthesis of dyes and pigments.[5]

Safety and Handling
2-Fluoro-5-nitroaniline is classified as a flammable solid and can cause skin and serious eye

irritation.[3][17] It may also cause respiratory irritation.[17]

Hazard Classifications:

Flammable Solid (Category 1)[17]

Skin Irritant (Category 2)

Eye Irritant (Category 2)

Specific Target Organ Toxicity (Single Exposure), Respiratory System (Category 3)[17]

Handling and Storage:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[17][18] Use a NIOSH/MSHA approved respirator if exposure limits are exceeded.

[17]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[17][18] Avoid

breathing dust.[17] Keep away from heat, sparks, and open flames.[17]
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Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[17][18]

Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides, and

chloroformates.[18]

First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes.[17]

In case of skin contact: Wash with plenty of soap and water.[17]

If inhaled: Remove the victim to fresh air.[17]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before use.[17][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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